Cas no 2613385-39-8 (tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate)

• Product Name: tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate
• CAS No: 2613385-39-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD33031544
• CID: 5663113
• PubChem ID: 155943301
• Update Time: 2025-05-20

tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2613385-39-8
• EN300-27736022
• tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 2-ethynyl-3,3-dimethyl-, 1,1-dimethylethyl ester

• MDL： MFCD33031544
• Inchi： 1S/C12H19NO2/c1-7-9-12(5,6)8-13(9)10(14)15-11(2,3)4/h1,9H,8H2,2-6H3
• InChI Key： YKVAADVWXRVKMN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C)C1C#C

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 248.3±29.0 °C(Predicted)
• pka: -3.15±0.60(Predicted)

Additional information on tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate

Introduction to tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate (CAS No. 2613385-39-8)

tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate (CAS No. 2613385-39-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including an azetidine ring, a terminal alkyne, and a tert-butyl ester group. These functionalities make it an attractive building block for the synthesis of complex molecules with potential applications in pharmaceuticals, materials science, and chemical biology.

The azetidine ring in tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate is a four-membered heterocyclic structure that imparts rigidity and conformational constraint to the molecule. This rigidity can be crucial in modulating the biological activity of derivatives by influencing their binding interactions with target proteins. The presence of the terminal alkyne group offers a handle for further functionalization through click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials synthesis.

The tert-butyl ester group in tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate provides protection for the carboxylic acid moiety during synthetic manipulations. This protection can be crucial in multi-step syntheses where the carboxylic acid functionality needs to remain inert until a specific stage of the reaction sequence. The tert-butyl ester can be selectively deprotected under mild conditions, such as treatment with trifluoroacetic acid (TFA), to reveal the carboxylic acid for further derivatization.

Recent research has highlighted the potential of tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). The rigid azetidine ring and the terminal alkyne were found to be essential for achieving high binding affinity and selectivity towards specific PPI targets.

In another application, researchers at a leading pharmaceutical company utilized tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate to develop small molecules that modulate G protein-coupled receptors (GPCRs). The unique combination of functionalities in this compound allowed for the design of ligands with improved pharmacokinetic properties and reduced off-target effects. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate as a valuable scaffold for medicinal chemistry efforts.

Beyond its applications in drug discovery, tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate has also found use in materials science. The terminal alkyne group can be employed in surface functionalization and polymerization reactions to create advanced materials with tailored properties. For example, researchers at a materials science institute demonstrated the use of this compound to synthesize conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic electronics and photovoltaic devices.

In summary, tert-butyl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate (CAS No. 2613385-39-8) is a multifunctional compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of an azetidine ring, a terminal alkyne, and a tert-butyl ester group makes it an attractive building block for the development of novel therapeutics and advanced materials. Ongoing research continues to explore new avenues for its utilization, further solidifying its importance in modern chemical research.